molecular formula C19H19N3O B1596111 1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one CAS No. 60373-71-9

1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one

Cat. No.: B1596111
CAS No.: 60373-71-9
M. Wt: 305.4 g/mol
InChI Key: FKCKAEJWXGMCFZ-UHFFFAOYSA-N
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Description

The compound “1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one” is a complex organic molecule that contains a benzimidazole group and a tetrahydropyridine group. Benzimidazoles are a class of heterocyclic aromatic organic compounds that are important in a variety of fields including pharmaceuticals and dyes . Tetrahydropyridines are heterocycles with the formula C5H9N .


Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzimidazole group and the tetrahydropyridine group separately, followed by their coupling. The synthesis of benzimidazoles typically involves the reaction of o-phenylenediamine with a carboxylic acid . Tetrahydropyridines can be synthesized through various methods, including the reduction of pyridinium salts .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzimidazole and tetrahydropyridine groups. The benzimidazole group consists of a fused benzene and imidazole ring, while the tetrahydropyridine group is a six-membered ring with one nitrogen atom and four carbon atoms .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the benzimidazole and tetrahydropyridine groups. Benzimidazoles are known to undergo a variety of reactions, including alkylation, acylation, and nitration . Tetrahydropyridines can undergo reactions such as oxidation and reduction .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the benzimidazole and tetrahydropyridine groups. For example, benzimidazoles are typically crystalline solids that are slightly soluble in water . Tetrahydropyridines are typically liquids .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzimidazole derivatives are used as antiparasitic drugs, where they inhibit the function of microtubules in the parasite’s cells .

Properties

IUPAC Name

3-(1-benzyl-3,6-dihydro-2H-pyridin-4-yl)-1H-benzimidazol-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N3O/c23-19-20-17-8-4-5-9-18(17)22(19)16-10-12-21(13-11-16)14-15-6-2-1-3-7-15/h1-10H,11-14H2,(H,20,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FKCKAEJWXGMCFZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC=C1N2C3=CC=CC=C3NC2=O)CC4=CC=CC=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20209139
Record name 2-Benzimidazolinone, 1-(1-benzyl-1,2,3,6-tetrahydro-4-pyridyl)-
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Molecular Weight

305.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

60373-71-9
Record name 1,3-Dihydro-1-[1,2,3,6-tetrahydro-1-(phenylmethyl)-4-pyridinyl]-2H-benzimidazol-2-one
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Record name 2-Benzimidazolinone, 1-(1-benzyl-1,2,3,6-tetrahydro-4-pyridyl)-
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Record name 60373-71-9
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Record name 2-Benzimidazolinone, 1-(1-benzyl-1,2,3,6-tetrahydro-4-pyridyl)-
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Record name 1-[1-benzyl-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-2H-benzimidazol-2-one
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
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1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
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1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
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1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
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1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
Reactant of Route 6
1-(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one

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